Cas no 84258-56-0 (Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester)
84258-56-0 structure
Product Name:Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester
CAS No:84258-56-0
MF:C13H17O3PS
MW:284.3110435009
CID:667463
PubChem ID:11832953
Update Time:2025-04-19
Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester
- 2-(diethoxyphosphorylmethyl)-1-benzothiophene
- SCHEMBL8290959
- 84258-56-0
- DTXSID40474201
-
- Inchi: 1S/C13H17O3PS/c1-3-15-17(14,16-4-2)10-12-9-11-7-5-6-8-13(11)18-12/h5-9H,3-4,10H2,1-2H3
- InChI Key: PZLNOMXSVZFRJB-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1CP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 284.06360257g/mol
- Monoisotopic Mass: 284.06360257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.8Ų
Phosphonic acid, (benzo[b]thien-2-ylmethyl)-, diethyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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